Cas no 1566091-11-9 (2,2-difluoro-1-(6-methylpyridin-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(6-methylpyridin-3-yl)ethan-1-amine
• CAS No: 1566091-11-9
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 5941392
• PubChem ID: 104823663
• Update Time: 2025-06-11

2,2-difluoro-1-(6-methylpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(6-methylpyridin-3-yl)ethan-1-amine
• EN300-1937211
• 1566091-11-9

• Inchi： 1S/C8H10F2N2/c1-5-2-3-6(4-12-5)7(11)8(9)10/h2-4,7-8H,11H2,1H3
• InChI Key： QFJJEJMFQNMLEI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(C)=CC=1)N)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(6-methylpyridin-3-yl)ethan-1-amine

2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan-1-Amine

2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan-1-Amine (CAS No. 1566091-11-9) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorinated ethanamine group attached to a substituted pyridine ring. The presence of fluorine atoms in the molecule contributes to its distinct chemical properties, making it a valuable compound for various applications.

The synthesis of 2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan-1-Amine involves a series of well-defined chemical reactions. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the fluorinated ethanamine group. Recent advancements in catalytic methods and the use of green chemistry principles have made the synthesis of this compound more efficient and environmentally friendly. Researchers have also explored alternative routes to optimize yields and reduce production costs.

One of the most notable applications of 2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan-1-Amine is in the field of drug discovery. The compound has been investigated for its potential as a lead molecule in the development of new pharmaceutical agents. Its structure allows for interactions with various biological targets, making it a promising candidate for therapeutic interventions. For instance, studies have shown that this compound exhibits modulatory effects on certain enzymes and receptors, which could be harnessed for treating diseases such as cancer and neurodegenerative disorders.

Recent research has also focused on understanding the pharmacokinetic properties of 2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan-1-Amine. Preclinical studies have demonstrated that the compound has favorable absorption and bioavailability profiles, which are critical factors for its potential use as an orally administered drug. Additionally, investigations into its toxicity profiles have revealed that it exhibits low toxicity at therapeutic concentrations, further supporting its suitability for medicinal applications.

Another area where 2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan-1-Amine has shown promise is in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property could be exploited in the development of novel materials with applications in catalysis, sensing, and electronics.

The structural versatility of 2,2-Difluoro-1-(6-Methylpyridin-3-Yl)Ethan